Cas no 102692-36-4 (2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(4-methylphenyl)-, (2E)-)

• Product Name: 2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(4-methylphenyl)-, (2E)-
• CAS No: 102692-36-4
• MF: C₂₂H₁₈O
• MW: 298.377726078033
• CID: 1133197
• PubChem ID: 12643318
• Update Time: 2025-11-02

2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(4-methylphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(4-methylphenyl)-, (2E)-
• 3-(4-methylphenyl)-1-(4-phenylphenyl)prop-2-en-1-one
• SCHEMBL10497980
• DTXSID201180912
• (2E)-1-{[1,1'-biphenyl]-4-yl}-3-(4-methylphenyl)prop-2-en-1-one
• MFCD00026024
• (2E)-1-[1,1a(2)-Biphenyl]-4-yl-3-(4-methylphenyl)-2-propen-1-one
• Biphenyl-4-yl(p-methylstyryl) ketone
• (E)-1-([1,1'-Biphenyl]-4-yl)-3-(p-tolyl)prop-2-en-1-one
• (2E)-3-(4-Methylphenyl)-1-(4-phenylphenyl)prop-2-en-1-one
• (E)-3-(4-methylphenyl)-1-(4-phenylphenyl)prop-2-en-1-one
• 102692-36-4

• Inchi： 1S/C22H18O/c1-17-7-9-18(10-8-17)11-16-22(23)21-14-12-20(13-15-21)19-5-3-2-4-6-19/h2-16H,1H3/b16-11+
• InChI Key： JTSGWWQKGVNALD-LFIBNONCSA-N
• SMILES： O=C(/C=C/C1C=CC(C)=CC=1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 298.13584
• Monoisotopic Mass: 298.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on 2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(4-methylphenyl)-, (2E)-

Exploring 2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(4-methylphenyl)-, (2E)- (CAS No. 102692-36-4): Properties, Applications, and Market Insights

The compound 2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(4-methylphenyl)-, (2E)- (CAS No. 102692-36-4) is a specialized organic molecule with significant potential in various industrial and research applications. This article delves into its chemical properties, synthesis methods, applications, and the latest market trends, providing a comprehensive overview for researchers, manufacturers, and industry professionals.

Chemical Structure and Properties: The compound features a conjugated system with a biphenyl backbone and a propenone moiety, contributing to its unique electronic and optical properties. The (2E)- configuration indicates the trans arrangement of substituents around the double bond, which enhances stability and influences reactivity. Its molecular weight, solubility, and melting point make it suitable for applications requiring precise chemical interactions.

Synthesis and Industrial Production: The synthesis of 2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(4-methylphenyl)-, (2E)- typically involves cross-coupling reactions, such as the Heck reaction or Suzuki-Miyaura coupling, to form the biphenyl core. Advanced purification techniques, including column chromatography and recrystallization, ensure high purity, which is critical for its use in sensitive applications like pharmaceuticals and advanced materials.

Applications in Advanced Materials: One of the most exciting uses of this compound is in the development of organic semiconductors and photovoltaic materials. Its conjugated structure allows for efficient charge transport, making it valuable in organic light-emitting diodes (OLEDs) and solar cells. Researchers are also exploring its potential in liquid crystal displays (LCDs) due to its ability to align in ordered phases under electric fields.

Pharmaceutical Research: The biphenyl and propenone groups are common pharmacophores in drug design. 2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(4-methylphenyl)-, (2E)- is being studied for its anti-inflammatory and anticancer properties. Its ability to modulate enzyme activity and interact with biological targets makes it a promising candidate for novel therapeutics.

Market Trends and Demand: The global demand for specialized organic compounds like 2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(4-methylphenyl)-, (2E)- is rising, driven by advancements in materials science and pharmaceuticals. Key markets include North America, Europe, and Asia-Pacific, with increasing investments in R&D. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the growing needs of high-tech industries.

Environmental and Safety Considerations: While this compound is not classified as hazardous, proper handling protocols are essential to ensure safety in laboratory and industrial settings. Researchers emphasize the importance of sustainable synthesis methods to minimize environmental impact, aligning with the broader trend toward green chemistry.

Future Prospects: The versatility of 2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(4-methylphenyl)-, (2E)- opens doors for innovations in multiple fields. Ongoing studies aim to optimize its properties for specific applications, such as flexible electronics and targeted drug delivery. Collaboration between academia and industry will be crucial to unlocking its full potential.

In summary, 2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(4-methylphenyl)-, (2E)- (CAS No. 102692-36-4) is a compound of significant scientific and industrial interest. Its unique structure and multifunctional applications position it as a key player in the future of advanced materials and pharmaceuticals.